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Compound of Interest

Compound Name: 4-Methylmorpholine-3-carbonitrile
CAS No.: 850656-00-7
Cat. No.: B1603849
Get Quote
Abstract

4-Methylmorpholine-3-carbonitrile is a versatile

-aminonitrile scaffold used extensively in the synthesis of bioactive morpholine derivatives.
Acting as a "masked" iminium ion, it serves as a critical intermediate for introducing
substituents at the C3 position via the Bruylants reaction or for accessing diamines via nitrile
reduction. This application note details standardized protocols for its handling, nucleophilic
substitution, and reduction, providing a robust roadmap for medicinal chemists targeting DPP-4
inhibitors and related pharmacophores.[1]

Chemical Profile & Safety Architecture
Compound Characteristics[2][3][4]

o |[UPAC Name: 4-Methylmorpholine-3-carbonitrile[1]
¢ Functional Class:

-Aminonitrile (Morpholine derivative)[1]
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» Key Reactivity:

o Electrophilic: Precursor to iminium ions (loss of

CN).[2]

o Reducible: Precursor to 3-(aminomethyl)morpholines.

o Acidic: The

-proton allows for deprotonation/alkylation under specific conditions.

Critical Safety Protocols (HCN Hazard)

WARNING:

-Aminonitriles exist in equilibrium with their corresponding iminium ions and cyanide anions.
Under acidic or thermal stress, this compound can release Hydrogen Cyanide (HCN) gas.

Hazard Class

Risk Description

Mitigation Strategy

Potential release of cyanide

Work exclusively in a fume

hood. Keep a cyanide antidote

Acute Toxicity upon hydrolysis or contact with ) )
) kit (e.g., Hydroxocobalamin)
strong acids. )
accessible.
N Morpholine derivatives are Ground all glassware; use
Flammability

generally flammable.[3][4]

spark-proof tools.

Waste Disposal

Aqueous waste may contain

free cyanide.

Quench all agueous waste
streams with bleach (NaOCI)
at pH > 10 to oxidize cyanide

to cyanate before disposal.

Mechanistic Insight: The Bruylants Reaction

The synthetic utility of 4-Methylmorpholine-3-carbonitrile lies in its ability to undergo the

Bruylants reaction. Unlike standard nitriles where nucleophiles attack the cyano carbon, this
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-aminonitrile ejects the cyano group to form a reactive iminium intermediate, which is then
trapped by a nucleophile (typically a Grignard or Organozinc reagent).[2][5]

Reaction Pathway Diagram

The following diagram illustrates the divergence between the Bruylants substitution and
standard reduction pathways.
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Figure 1: Mechanistic divergence of 4-Methylmorpholine-3-carbonitrile.[2] The upper path
shows the Bruylants substitution via an iminium ion; the lower path shows reduction to the
diamine.

Protocol A: C3-Alkylation via Bruylants Reaction

Objective: Synthesis of 3-Benzyl-4-methylmorpholine. Scope: Applicable for introducing
alkyl/aryl groups using Grignard reagents.[2]

Reagents & Stoichiometry
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Component Equiv. Role Notes
4-Methylmorpholine-3- Dry azeotropically if

.y. P 1.0 Substrate Y piealy
carbonitrile wet.[1]
Benzylmagnesium ) Excess required to

i ) 2.5 Nucleophile ) o
Chloride (2M in THF) drive equilibrium.
THF (Anhydrous) 10V Solvent Must be peroxide-free.
Silver salts precipitate

AgBF4 (Optional) 1.1 Promoter AgCN, forcing iminium

formation.[2]

Step-by-Step Methodology

e Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

o Dissolution: Charge the flask with 4-Methylmorpholine-3-carbonitrile (1.0 equiv) and

anhydrous THF under

atmosphere.

o Note: If using the silver salt promoter (recommended for difficult substrates), add AgBF

at this stage and stir for 15 min in the dark.

¢ Addition: Cool the solution to 0°C. Add Benzylmagnesium chloride (2.5 equiv) dropwise via

syringe over 20 minutes.

o Observation: A precipitate (Mg salts) may form.

o Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4-16 hours.

o Monitoring: Monitor by TLC (visualize with Dragendorff's reagent for amines). The nitrile

spot should disappear.

e Quench: Cool to 0°C. CAREFULLY quench with saturated aqueous NH
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Cl.

o Caution: Exothermic reaction. HCN evolution is possible; ensure high exhaust ventilation.

o Workup: Extract with Et

O (3x). Wash combined organics with Brine. Dry over MgSO
and concentrate.

 Purification: The crude tertiary amine is often pure enough for use. If necessary, purify via
flash chromatography (DCM/MeOH/NH

Protocol B: Reduction to Diamine

Objective: Synthesis of 3-(Aminomethyl)-4-methylmorpholine. Scope: Preparation of diamine
linkers for drug conjugates.

. Stoichi

Component Equiv. Role Notes

4-Methylmorpholine-3-

o Substrate
carbonitrile
) Powder or pellet form.
LiAIHa (LAH) 2.0 Reductant o
THF (Anhydrous) 15V Solvent
Essential for breaking
Rochelle's Salt N/A Workup Agent

Aluminum emulsions.

Step-by-Step Methodology

e Slurry Prep: In a dry 3-neck flask under Argon, suspend LiAIH

(2.0 equiv) in anhydrous THF (50% of total volume) at 0°C.
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» Addition: Dissolve the nitrile in the remaining THF and add dropwise to the LAH slurry.
Maintain internal temperature <10°C.

o Reflux: Once addition is complete, warm to RT, then heat to reflux (66°C) for 3—6 hours.
o Checkpoint: Reaction is complete when the nitrile peak (approx. 2220 cm
) disappears in IR.

o Fieser Workup (Critical): Cool to 0°C. Quench carefully in this specific order per gram of LAH
used:

o 1 mL Water[1]
o 1 mL 15% NaOH[1]
o 3 mL Water[1]

« Filtration: A granular white precipitate will form. Filter through a Celite pad. Rinse the cake
with THF.

« |solation: Concentrate the filtrate to yield the crude diamine as a pale yellow oil.
o Storage: Store under Nitrogen; primary amines effectively scavenge CO
from air to form carbamates.

Analytical Validation

To ensure protocol success, verify the product using the following markers:
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Method Expected Signal (Product) Diagnostic Change
Protocol A: No Nitrile )
Disappearance of sharp -CN
FT-IR peak.Protocol B: Broad N-H
stretch at ~2220 cm~1.
stretch (3300-3500 cm™1).
Protocol A: New multiplets in
aromatic region (if Benzyl Loss of the methine proton
1H-NMR used).Protocol B: Upfield shift signal adjacent to the nitrile
of CHz protons adjacent to (often ~4.0-4.5 ppm).
new amine.
[M+H]* consistent with
Mass Spec substitution or reduction (+4 -

mass units for reduction).

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Low Yield (Protocol A)

Incomplete iminium formation.

Add Lewis Acid promoter
(AgBF4, ZnBrz2, or MgBr2).[1]

Increase Grignard equivalents.

Emulsion during Workup
(Protocol B)

Aluminum hydroxides forming

gel.

Use Rochelle's salt (Sodium
Potassium Tartrate) saturated
solution and stir for 2 hours, or

use the Fieser method strictly.

Starting Material Recovery

Grignard acting as base
(deprotonation) rather than

nucleophile.

Use a less basic
organometallic (e.g.,
Organozinc) or lower the

reaction temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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